Cas no 867330-03-8 (2-(1-METHYL-1H-PYRROL-2-YL)AZEPANE)

2-(1-Methyl-1H-pyrrol-2-yl)azepane is a heterocyclic compound featuring a fused azepane and pyrrole ring system, with a methyl substitution on the pyrrole nitrogen. This structure imparts unique steric and electronic properties, making it a valuable intermediate in organic synthesis and medicinal chemistry. The azepane ring provides conformational flexibility, while the pyrrole moiety contributes to electron-rich characteristics, enhancing reactivity in nucleophilic or coordination reactions. Its rigid yet adaptable framework is suitable for constructing complex pharmacophores, particularly in the development of bioactive molecules targeting central nervous system (CNS) or enzyme modulation. The compound's stability and solubility profile further support its utility in scalable synthetic applications.

2-(1-METHYL-1H-PYRROL-2-YL)AZEPANE structure

867330-03-8 structure

Product Name:2-(1-METHYL-1H-PYRROL-2-YL)AZEPANE

CAS No:867330-03-8

MF:C₁₁H₁₈N₂

MW:178.274022579193

MDL:MFCD07339547

CID:844389

PubChem ID:16226725

Update Time:2025-06-08

2-(1-METHYL-1H-PYRROL-2-YL)AZEPANE Chemical and Physical Properties

Names and Identifiers

- 2-(1-METHYL-1H-PYRROL-2-YL)AZEPANE
- Hexahydro-2-(1-methyl-1h-pyrrol-2-yl)-1h-azepine
- MFCD07339547
- J-521446
- Z99601258
- CS-0456672
- EN300-14445
- SB63820
- 867330-03-8
- 2-(1-METHYLPYRROL-2-YL)AZEPANE
- AKOS009020276
- MDL： MFCD07339547
- Inchi： 1S/C11H18N2/c1-13-9-5-7-11(13)10-6-3-2-4-8-12-10/h5,7,9-10,12H,2-4,6,8H2,1H3
- InChI Key： ZVMWDOYUTMVFNV-UHFFFAOYSA-N
- SMILES： N1CCCCCC1C1=CC=CN1C

Computed Properties

Exact Mass: 178.146998583g/mol
Monoisotopic Mass: 178.146998583g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 13
Rotatable Bond Count: 1
Complexity: 158
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.3
Topological Polar Surface Area: 17Å²

2-(1-METHYL-1H-PYRROL-2-YL)AZEPANE Pricemore >>

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